Cas no 128099-66-1 (DIETHYL 2-OXO-6-(1-PYRROLIDINYL)-1,2-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE)

Diethyl 2-oxo-6-(1-pyrrolidinyl)-1,2-dihydro-3,5-pyridinedicarboxylate is a versatile heterocyclic compound featuring a dihydropyridine core functionalized with a pyrrolidinyl substituent and two ester groups. Its structural framework makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. The presence of both electron-donating and electron-withdrawing groups enhances its reactivity, enabling selective modifications for applications in medicinal chemistry and material science. The compound's stability under standard conditions and compatibility with various reaction conditions further contribute to its utility in multi-step synthetic routes. Its well-defined chemical properties facilitate precise control in the development of complex molecular architectures.

DIETHYL 2-OXO-6-(1-PYRROLIDINYL)-1,2-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE structure

128099-66-1 structure

Product Name:DIETHYL 2-OXO-6-(1-PYRROLIDINYL)-1,2-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE

CAS No:128099-66-1

MF:C₁₅H₂₀N₂O₅

MW:308.329704284668

CID:2859416

Update Time:2025-07-16

DIETHYL 2-OXO-6-(1-PYRROLIDINYL)-1,2-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE Chemical and Physical Properties

Names and Identifiers

- DIETHYL 2-OXO-6-(1-PYRROLIDINYL)-1,2-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE
- 3,5-diethyl 2-oxo-6-(pyrrolidin-1-yl)-1,2-dihydropyridine-3,5-dicarboxylate
- 3,5-Pyridinedicarboxylic acid, 1,2-dihydro-2-oxo-6-(1-pyrrolidinyl)-, 3,5-diethyl ester
- Inchi： 1S/C15H20N2O5/c1-3-21-14(19)10-9-11(15(20)22-4-2)13(18)16-12(10)17-7-5-6-8-17/h9H,3-8H2,1-2H3,(H,16,18)
- InChI Key： YJTSCFVWNUQYAE-UHFFFAOYSA-N
- SMILES： C1(=O)NC(N2CCCC2)=C(C(OCC)=O)C=C1C(OCC)=O

DIETHYL 2-OXO-6-(1-PYRROLIDINYL)-1,2-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00880235-1g	3,5-Diethyl 2-oxo-6-(pyrrolidin-1-yl)-1,2-dihydropyridine-3,5-dicarboxylate	128099-66-1	90%	1g	￥4193.0	2023-04-03
A2B Chem LLC	AI75342-1mg	3,5-diethyl 2-oxo-6-(pyrrolidin-1-yl)-1,2-dihydropyridine-3,5-dicarboxylate	128099-66-1	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI75342-5mg	3,5-diethyl 2-oxo-6-(pyrrolidin-1-yl)-1,2-dihydropyridine-3,5-dicarboxylate	128099-66-1	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI75342-10mg	3,5-diethyl 2-oxo-6-(pyrrolidin-1-yl)-1,2-dihydropyridine-3,5-dicarboxylate	128099-66-1	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI75342-500mg	3,5-diethyl 2-oxo-6-(pyrrolidin-1-yl)-1,2-dihydropyridine-3,5-dicarboxylate	128099-66-1	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI75342-1g	3,5-diethyl 2-oxo-6-(pyrrolidin-1-yl)-1,2-dihydropyridine-3,5-dicarboxylate	128099-66-1	>90%	1g	$1295.00	2024-04-20
A2B Chem LLC	AI75342-5g	3,5-diethyl 2-oxo-6-(pyrrolidin-1-yl)-1,2-dihydropyridine-3,5-dicarboxylate	128099-66-1	>90%	5g	$4744.00	2024-04-20
abcr	AB579767-500mg	Diethyl 2-oxo-6-(1-pyrrolidinyl)-1,2-dihydro-3,5-pyridinedicarboxylate; .	128099-66-1		500mg	€678.60	2025-04-21
abcr	AB579767-1g	Diethyl 2-oxo-6-(1-pyrrolidinyl)-1,2-dihydro-3,5-pyridinedicarboxylate; .	128099-66-1		1g	€1312.80	2025-04-21

DIETHYL 2-OXO-6-(1-PYRROLIDINYL)-1,2-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE Related Literature

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Additional information on DIETHYL 2-OXO-6-(1-PYRROLIDINYL)-1,2-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE

Comprehensive Overview of DIETHYL 2-OXO-6-(1-PYRROLIDINYL)-1,2-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE (CAS No. 128099-66-1)

DIETHYL 2-OXO-6-(1-PYRROLIDINYL)-1,2-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE (CAS No. 128099-66-1) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This ester derivative features a pyridine core substituted with a pyrrolidinyl group and two ethoxycarbonyl moieties, making it a versatile intermediate in synthetic chemistry. Its unique structure has garnered attention for potential roles in drug discovery, particularly in the development of bioactive molecules targeting neurological and metabolic pathways.

In recent years, the demand for high-purity intermediates like DIETHYL 2-OXO-6-(1-PYRROLIDINYL)-1,2-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE has surged due to advancements in precision medicine and small-molecule therapeutics. Researchers are increasingly exploring its utility in structure-activity relationship (SAR) studies, where subtle modifications to its scaffold can yield compounds with enhanced selectivity and efficacy. The compound’s CAS No. 128099-66-1 serves as a critical identifier in global chemical databases, ensuring traceability and compliance with regulatory standards.

The synthesis of DIETHYL 2-OXO-6-(1-PYRROLIDINYL)-1,2-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE typically involves multi-step organic reactions, including condensation, cyclization, and esterification. Optimizing these processes is a focal point for chemists aiming to improve yield and scalability. Given the growing emphasis on green chemistry, efforts are underway to develop eco-friendly synthetic routes that minimize waste and energy consumption while maintaining high purity.

From an industrial perspective, this compound aligns with trends in custom synthesis and contract research. Pharmaceutical companies and academic institutions frequently seek tailored intermediates to accelerate their R&D pipelines. The inclusion of pyrrolidinyl and diethyl ester functionalities in its structure offers opportunities for derivatization, enabling the creation of libraries for high-throughput screening (HTS).

Analytical characterization of DIETHYL 2-OXO-6-(1-PYRROLIDINYL)-1,2-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure batch-to-batch consistency and validate its suitability for downstream applications. As regulatory frameworks evolve, documentation of impurity profiles and stability studies has become paramount, particularly for compounds intended for preclinical evaluation.

Emerging discussions in scientific forums highlight the compound’s potential in addressing undruggable targets, a hot topic in modern pharmacology. Its modular design allows for hybridization with other pharmacophores, potentially unlocking novel mechanisms of action. Additionally, its relevance to fragment-based drug design (FBDD) underscores its value in early-stage discovery programs.

In summary, DIETHYL 2-OXO-6-(1-PYRROLIDINYL)-1,2-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE (CAS No. 128099-66-1) represents a compelling case study in the intersection of synthetic chemistry and drug development. Its adaptability, coupled with rigorous analytical validation, positions it as a key player in the quest for next-generation therapeutics. As research continues to unravel its full potential, this compound is poised to remain a staple in the toolkit of medicinal chemists worldwide.